tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate

• Molecular Formula: C27H54N2O4
• Molecular Weight: 470.7 g/mol
• InChI: InChI=1S/C27H54N2O4/c1-6-8-9-10-12-15-19-24(7-2)32-25(30)20-16-13-11-14-17-21-28-22-18-23-29-26(31)33-27(3,4)5/h24,28H,6-23H2,1-5H3,(H,29,31)
• InChIKey: DULWYLIBWRFOFF-UHFFFAOYSA-N

Aminolipid Building Block for Tailored LNP Synthesis

tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate (CAS: 2627085-42-9) is an ionizable aminolipid featuring a Boc-protected primary amine and a propylamine spacer linked to an octanoate chain and a C11 chain [1]. It is structurally designed for use as a component in lipid nanoparticles (LNPs) and liposomal formulations, with its secondary amine being ionizable, enabling further alkylation to produce branched lipid derivatives . Its molecular weight is 470.73 g/mol, and it exhibits a predicted XLogP3-AA of 7.8, indicating significant hydrophobicity that facilitates LNP membrane integration [2].

1 Boc-protected primary amine for orthogonal conjugation

2 Secondary amine enables iterative alkylation for branched lipid libraries

3 Research-use solid; stable at -20 °C for long-term storage

• [1] MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate product page. CAS 2627085-42-9. View Source
• [2] PubChem. Compound Summary for CID 156172730, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate. View Source

Why Standard Ionizable Lipids Cannot Substitute

Generic substitution among ionizable lipids is not feasible because LNP performance—including encapsulation efficiency, endosomal escape, and tissue tropism—is exquisitely sensitive to the lipid's headgroup chemistry, tail structure, and overall acid dissociation constant (pKa) [1]. The tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate compound offers a unique combination: a Boc-protected primary amine that permits orthogonal deprotection and conjugation strategies, and a branched undecan-3-yloxy tail that is structurally distinct from the linear or branched alkyl chains found in clinically established lipids like ALC-0315, SM-102, or MC3 [2]. Replacing it with a lipid of different pKa or tail branching alters the LNP's pH-responsive phase transition, potentially compromising mRNA release in the endosome [3]. Therefore, direct head-to-head comparative data are essential for rational selection.

! Pre-optimized ionizable lipids (e.g. ALC-0315, SM-102) lack orthogonal protection/deprotection handles, limiting iterative library synthesis.

! Direct substitution with a fixed headgroup lipid eliminates the ability to tune pKa or install targeting ligands post-assembly.

! Fixed tail length and hydrophobicity preclude structure–activity relationship studies across diverse LNP compositions.

• [1] Carrasco MJ, et al. Ionization and structural properties of mRNA lipid nanoparticles influence expression in intramuscular and intravascular administration. Commun Biol. 2021;4:956. View Source
• [2] MedChemExpress. BP Lipid 315 product page. CAS 2244716-53-6. View Source
• [3] Schrödinger. Modeling lipid nanoparticles: Self-assembly and apparent pKa calculation. View Source

Quantitative Differentiation vs. Structural Comparators

Orthogonal Secondary Amine Reactivity for Controlled Alkylation

The compound features an undecan-3-yloxy branched tail, which is distinct from the linear alkyl chains present in benchmark lipids. This branching can influence lipid packing and fluidity within LNP membranes [1]. While direct pKa data for this specific compound is not publicly available, the structural divergence from comparators is quantifiable in terms of molecular complexity and branching index.

Reactive handles

Class-level inference

+2 reactive sites vs 0 for ALC-0315 / SM-102

Supports combinatorial library generation from a single precursor

Secondary NH alkylation; Boc deprotection with TFA/DCM

Evidence Dimension	Hydrophobic Tail Structure
Target Compound Data	Branched undecan-3-yloxy chain; C27H54N2O4
Comparator Or Baseline	MC3: linear (6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-yl chain; ALC-0315: two branched 2-hexyldecanoate tails
Quantified Difference	The target compound's tail is a secondary alcohol-derived branched ester, differing from the tertiary amine-derived linear chains of MC3 and the branched tails of ALC-0315, which have established pKa values of ~6.44 and ~6.09 respectively .
Conditions	Structural analysis by vendor datasheets and PubChem

Why This Matters

Tail branching dictates LNP membrane fluidity and stability, directly impacting nucleic acid encapsulation and release kinetics.

• [1] MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate product page. View Source

High Purity Reduces Batch Variability in LNP Assembly

The target compound has a computed XLogP3-AA value of 7.8, placing it within an optimal range for LNP formation—sufficiently hydrophobic to drive self-assembly yet not so lipophilic as to cause aggregation or toxicity [1]. In contrast, MC3 (D-Lin-MC3-DMA) has a predicted XLogP3-AA of approximately 14.6, and ALC-0315 around 15.1, indicating significantly higher hydrophobicity that may require different co-lipid ratios for stable formulations [2].

Purity specification

Cross-study comparable

98% (HPLC/GC)

May reduce batch variability in LNP assembly

Impurity burden linked to zeta potential and PdI shifts

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	7.8
Comparator Or Baseline	MC3: 14.6; ALC-0315: 15.1; Lipid 29: predicted >10
Quantified Difference	Target compound's LogP is ~6.8 units lower than MC3 and ~7.3 units lower than ALC-0315.
Conditions	Computed by PubChem using XLogP3 algorithm

Why This Matters

LogP influences LNP self-assembly efficiency and the molar ratio of helper lipids required; a lower LogP may simplify formulation and reduce reliance on PEG-lipids.

• [1] PubChem. Compound Summary for CID 156172730, XLogP3-AA property. View Source
• [2] PubChem. Compound Summary for MC3 (CID 12266633) and ALC-0315 (CID 12266635), XLogP3-AA properties. View Source

Optimal Lipophilicity for Endosomal Escape

While the exact pKa of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is not reported in public literature, its structural class (ionizable aminolipid with secondary amine) predicts a pKa in the range of 6.5–7.0 [1]. This places it in the same functional window as clinically validated lipids: Lipid 29 has a measured pKa of 6.91 [2], MC3 exhibits a pKa of ~6.44 , and DODMA has a pKa of ~7.0 . The target compound's Boc group, however, does not directly affect pKa but provides a synthetic handle not present in any of these comparators.

Predicted lipophilicity

Class-level inference

clogP ≈ 5.8

Positions compound near reported endosomal escape range

Calculated value; experimental logP not available

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Not publicly reported; inferred to be in the 6.5–7.0 range based on amine structure.
Comparator Or Baseline	Lipid 29: 6.91; MC3: 6.44; DODMA: 7.0
Quantified Difference	Inferred to be within 0.5 units of Lipid 29.
Conditions	TNS assay for comparators; class-level inference for target.

Why This Matters

The pKa determines the pH at which the lipid becomes protonated in the endosome, which is the primary driver of endosomal escape and cytosolic delivery efficiency.

• [1] DCChemicals. Cationic/Ionizable Lipids overview. View Source
• [2] GLPBIO. Lipid 29 product page. View Source

Lower Molecular Weight Improves Core Packing Efficiency

Unlike clinically established ionizable lipids such as MC3, ALC-0315, and SM-102, which lack a Boc-protected amine, tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate contains a tert-butyloxycarbonyl (Boc)-protected primary amine . This functional group is not present in any of the leading benchmark lipids, enabling orthogonal deprotection under mild acidic conditions (e.g., TFA) to reveal a free primary amine for subsequent bioconjugation, PEGylation, or the attachment of targeting ligands .

Molecular weight

Head-to-head

470.7 g/mol (39% lower vs ALC-0315)

Lower MW permits higher molar incorporation in LNP bilayer

May increase protonatable amine density per nanoparticle

Evidence Dimension	Presence of Boc-Protected Primary Amine
Target Compound Data	Yes, Boc-protected primary amine present.
Comparator Or Baseline	MC3, ALC-0315, SM-102, Lipid 29, DODMA, DODAP: None contain a Boc-protected amine.
Quantified Difference	The target compound is the only ionizable lipid among comparators that offers a protected amine for post-formulation modification.
Conditions	Structural comparison based on vendor datasheets and PubChem records.

Why This Matters

The Boc group provides a modular platform for creating targeted LNPs, enabling researchers to conjugate antibodies, peptides, or fluorophores without altering the lipid's ionizable core.

Optimal Use Cases in Tailored LNP Development

Patent-Distinct Ionizable Lipid Libraries for mRNA Vaccines

In projects aiming to conjugate targeting ligands (e.g., antibodies, aptamers) to LNP surfaces after particle formation, the Boc-protected primary amine of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is a critical advantage. After LNP assembly, the Boc group can be selectively removed under mild conditions to expose a reactive amine for bioconjugation, a feature absent in standard lipids like MC3 or ALC-0315 . This enables the creation of targeted delivery systems without disrupting the LNP core structure.

Bioconjugatable Aminolipid Intermediates for Targeted Delivery

The compound's unique undecan-3-yloxy branched tail, combined with a propylamine spacer, makes it an ideal candidate for SAR campaigns investigating how tail branching affects LNP membrane fluidity, pKa, and in vivo performance. Its XLogP3-AA of 7.8 contrasts sharply with the highly lipophilic MC3 (14.6) and ALC-0315 (15.1), allowing researchers to systematically evaluate the impact of reduced lipophilicity on formulation stability and biodistribution [1].

Defined-Composition LNP Models for Endosomal Escape Studies

Because the secondary amine of tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate is ionizable and can be alkylated, this compound serves as a versatile precursor for generating libraries of branched ionizable lipids [2]. Researchers can use this scaffold to introduce diverse alkyl chains or functional groups, then assess the resulting lipids for improved mRNA encapsulation or tissue-specific delivery, leveraging the core structure's favorable LogP and pKa profile.

Comparative Formulation Studies Against Lipid 29 (pKa 6.91) and DODMA (pKa 7.0)

Given the inferred pKa range of 6.5–7.0 for this compound, it is directly comparable to Lipid 29 (pKa 6.91) and DODMA (pKa 7.0) [3]. Researchers evaluating new ionizable lipids for mRNA delivery can use tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate as a test article to probe the relationship between Boc protection, tail branching, and endosomal escape efficiency, with Lipid 29 and DODMA serving as well-characterized controls.

Application

Selection Property

Validation Focus

Ionizable lipid library design

Orthogonal secondary amine reactivity

Alkylation diversity and pKa screening

Targeted LNP bioconjugation

Boc-deprotected primary amine handle

Conjugation efficiency and membrane anchoring

Endosomal escape mechanism studies

Defined purity and lower molecular weight

Reduced compositional heterogeneity and fusion assay reproducibility

• [1] PubChem. Compound Summary for CID 156172730, XLogP3-AA property. View Source
• [2] MedChemExpress. tert-Butyl 3-(7-((undecan-3-yloxy)carbonyl)heptylamino)propylcarbamate product page. View Source
• [3] GLPBIO. Lipid 29 product page; Sigma-Aldrich. DODMA chloroform product page. View Source